Cas no 4138-28-7 (N-ethylpiperidine-3-carboxamide)

• Product Name: N-ethylpiperidine-3-carboxamide
• CAS No: 4138-28-7
• MF: C₈H₁₆N₂O
• MW: 156
• CID: 3027947
• Update Time: 2025-05-23

N-ethylpiperidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-ethylpiperidine-3-carboxamide
• N-ETHYL-3-PIPERIDINECARBOXAMIDE
• 3-Piperidinecarboxamide, N-ethyl-

• Inchi： InChI=1S/C8H16N2O/c1-2-10-8(11)7-4-3-5-9-6-7/h7,9H,2-6H2,1H3,(H,10,11)
• InChI Key： GLKMZNSNCZDAGC-UHFFFAOYSA-N
• SMILES： CCNC(=O)C1CCCNC1

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 328.6±31.0 °C at 760 mmHg
• Flash Point: 147.6±25.0 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

N-ethylpiperidine-3-carboxamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-ethylpiperidine-3-carboxamide

Comprehensive Overview of N-ethylpiperidine-3-carboxamide (CAS No. 4138-28-7): Properties, Applications, and Industry Insights

N-ethylpiperidine-3-carboxamide (CAS 4138-28-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This piperidine derivative, characterized by its carboxamide functional group and N-ethyl substitution, serves as a versatile intermediate in synthetic chemistry. Its molecular formula, C₈H₁₆N₂O, and precise stereochemistry make it valuable for designing bioactive molecules, particularly in drug discovery.

In recent years, the demand for piperidine-based compounds like N-ethylpiperidine-3-carboxamide has surged, driven by their role in developing CNS-targeting therapeutics and enzyme inhibitors. Researchers frequently explore its potential in modulating neurotransmitter systems, aligning with trending topics such as neurodegenerative disease research and precision medicine. The compound’s lipophilicity and hydrogen-bonding capacity also make it a candidate for optimizing drug bioavailability—a key focus in modern pharmacokinetic studies.

Synthetic routes to CAS 4138-28-7 often involve amide coupling reactions or reductive amination of piperidine precursors, with yields optimized through green chemistry techniques. This aligns with industry shifts toward sustainable synthesis, a hot topic in 2024 chemical manufacturing trends. Analytical methods like HPLC and NMR spectroscopy confirm its high purity (>98%), critical for regulatory compliance in GMP applications.

Beyond pharmaceuticals, N-ethylpiperidine-3-carboxamide finds niche applications in agrochemical formulations and material science. Its stability under physiological pH conditions has sparked interest in drug delivery systems, particularly for controlled-release formulations—a frequently searched topic in biomaterials forums. Patent analyses reveal growing IP activity around related heterocyclic amides, reflecting commercial potential.

From a regulatory standpoint, 4138-28-7 is not classified as hazardous under major chemical inventories (e.g., REACH, TSCA), though proper laboratory handling protocols are recommended. Safety data sheets emphasize standard precautions for organic compound storage, mirroring broader industry discussions on chemical safety best practices.

Market intelligence indicates rising procurement of N-ethylpiperidine derivatives by contract research organizations (CROs) and generic drug manufacturers. This trend correlates with increased searches for scalable synthesis methods and cost-effective intermediates—topics dominating pharma SEO queries in Q2 2024. Suppliers increasingly highlight batch-to-batch consistency and regulatory documentation as key selling points.

Future research directions may explore chiral resolution of 4138-28-7 for stereoselective synthesis, addressing growing interest in enantiopure pharmaceuticals. Computational studies of its molecular docking potential could further illuminate therapeutic applications, tapping into the AI-driven drug discovery trend. As the scientific community prioritizes structure-activity relationship (SAR) optimization, this compound’s role in medicinal chemistry pipelines appears poised for expansion.